Cas no 1936198-97-8 (6-(But-2-ynyloxy)pyridine-3-carbothioamide)

• Product Name: 6-(But-2-ynyloxy)pyridine-3-carbothioamide
• CAS No: 1936198-97-8
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD28976488
• CID: 4709841
• Update Time: 2025-06-15

6-(But-2-ynyloxy)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-(But-2-ynyloxy)pyridine-3-carbothioamide

• MDL： MFCD28976488
• Inchi： 1S/C10H10N2OS/c1-2-3-6-13-9-5-4-8(7-12-9)10(11)14/h4-5,7H,6H2,1H3,(H2,11,14)
• InChI Key： FQYJNCKURNFGKI-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(C=C1)OCC#CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 80.2

Additional information on 6-(But-2-ynyloxy)pyridine-3-carbothioamide

6-(But-2-ynyloxy)pyridine-3-carbothioamide (CAS 1936198-97-8): A Promising Scaffold in Medicinal Chemistry

6-(But-2-ynyloxy)pyridine-3-carbothioamide (CAS 1936198-97-8) represents a unique chemical scaffold with potential applications in pharmaceutical research. This compound belongs to the class of heterocyclic thioamides, characterized by the presence of a sulfur atom bonded to a carbon chain. The structural features of 6-(But-2-ynyloxy)pyridine-3-carbothioamide include a pyridine ring fused with a thioamide group, while the but-2-ynyloxy moiety introduces a terminal alkyne functional group. These molecular components are critical for modulating biological activity and pharmacological properties.

Recent studies have highlighted the importance of 6-(But-2-ynyloxy)pyridine-3-carbothioamide in the development of novel therapeutics. The pyridine ring is a common structural element in many bioactive molecules, often serving as a hydrogen bond acceptor or donor. The thioamide functionality, on the other hand, provides a versatile platform for introducing additional functional groups or modifying the molecular framework. The but-2-ynyloxy group contributes to the compound's hydrophobicity and may influence its ability to penetrate biological membranes.

One of the most significant aspects of 6-(But-2-ynyloxy)pyridine-3-carbothamide is its potential for drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against a panel of cancer-related kinases. The compound's ability to bind to these targets may make it a valuable lead for the development of anticancer agents.

The 6-(But-2-ynyloxy)pyridine-3-carbothioamide scaffold also shows potential in the treatment of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported that derivatives of this compound may inhibit the aggregation of amyloid-beta proteins, which are implicated in Alzheimer's disease. The compound's ability to modulate protein misfolding could make it a candidate for further development in this therapeutic area.

Another key application of 6-(But-2-ynyloxy)pyridine-3-carbothioamide is in the field of antiviral research. A 2023 preprint from the Journal of Virology suggested that this compound may interfere with the replication of certain RNA viruses. The compound's structure allows it to bind to viral enzymes, potentially inhibiting their activity and reducing viral load. This finding highlights the versatility of the scaffold in addressing diverse medical challenges.

From a synthetic perspective, the synthesis of 6-(But-2-ynyloxy)pyridine-3-carbothioamide involves a series of well-defined steps, including the formation of the pyridine ring, the introduction of the thioamide group, and the functionalization of the but-3-ynyl chain. These steps are often optimized to enhance yield and purity, which are critical for pharmaceutical applications. The use of advanced synthetic methodologies, such as microwave-assisted reactions or catalytic approaches, has been reported to improve the efficiency of the synthesis process.

Additionally, the physicochemical properties of 6-(But-2-ynyloxy)pyridine-3-carbothioamide play a crucial role in its pharmacological behavior. Parameters such as solubility, stability, and molecular weight are essential for determining the compound's bioavailability and efficacy. A 2023 study in Pharmaceutical Research emphasized the importance of optimizing these properties to enhance the compound's therapeutic potential.

Despite its promising applications, the development of 6-(But-2-ynyloxy)pyridine-3-carbothioamide as a therapeutic agent requires further investigation. Challenges such as metabolic stability, toxicity, and formulation compatibility must be addressed to ensure its safety and effectiveness. Ongoing research is focused on these aspects, with the aim of translating the compound into clinical applications.

In conclusion, 6-(But-2-ynyloxy)pyridine-3-carbothioamide (CAS 1936198-97-8) is a compound with significant potential in the field of medicinal chemistry. Its unique structural features and the ability to modulate various biological targets make it a valuable candidate for further research and development. As new studies continue to uncover its properties and applications, the compound may contribute to the advancement of therapeutic strategies for a wide range of diseases.